Cas no 1486392-98-6 (1-(4-broMo-2,6-difluorophenyl)piperidin-4-one)

• Product Name: 1-(4-broMo-2,6-difluorophenyl)piperidin-4-one
• CAS No: 1486392-98-6
• MF: C₁₁H₁₀BrF₂NO
• MW: 290.104009151459
• MDL: MFCD21242642
• CID: 5209729
• Update Time: 2025-10-19

1-(4-broMo-2,6-difluorophenyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-broMo-2,6-difluorophenyl)piperidin-4-one
• 1-(4-Bromo-2,6-difluorophenyl)-4-piperidone

• MDL： MFCD21242642
• Inchi： 1S/C11H10BrF2NO/c12-7-5-9(13)11(10(14)6-7)15-3-1-8(16)2-4-15/h5-6H,1-4H2
• InChI Key： IWWJMSATZCTSDS-UHFFFAOYSA-N
• SMILES： N1(C2=C(F)C=C(Br)C=C2F)CCC(=O)CC1

Additional information on 1-(4-broMo-2,6-difluorophenyl)piperidin-4-one

1-(4-bromo-2,6-difluorophenyl)piperidin-4-one: A Comprehensive Overview

1-(4-bromo-2,6-difluorophenyl)piperidin-4-one (CAS No. 1486392-98-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 1-(4-bromo-2,6-difluorophenyl)piperidin-4-one, drawing on the latest research findings to provide a comprehensive overview.

Molecular Structure and Properties

1-(4-bromo-2,6-difluorophenyl)piperidin-4-one is a substituted piperidinone derivative with a molecular formula of C₁₃H₁₀BrF₂O. The compound features a piperidinone ring attached to a 4-bromo-2,6-difluorophenyl group, which imparts unique chemical and physical properties. The presence of the bromine and fluorine atoms contributes to the compound's high lipophilicity and stability, making it suitable for various biological assays.

The molecular weight of 1-(4-bromo-2,6-difluorophenyl)piperidin-4-one is 307.12 g/mol. Its melting point is reported to be around 75-78°C, and it is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics are crucial for its use in solution-based assays and formulations.

Synthesis Methods

The synthesis of 1-(4-bromo-2,6-difluorophenyl)piperidin-4-one has been extensively studied in the literature. One common approach involves the reaction of 4-bromo-2,6-difluorobenzaldehyde with piperidine in the presence of an oxidizing agent such as sodium chlorite or hydrogen peroxide. This method typically yields high purity products with good yields.

An alternative synthetic route involves the condensation of 4-bromo-2,6-difluorobenzoyl chloride with piperidine followed by oxidation to form the desired piperidinone derivative. This method is advantageous due to its simplicity and scalability for large-scale production.

Biological Activities and Potential Applications

1-(4-bromo-2,6-difluorophenyl)piperidin-4-one has shown promising biological activities in several areas of research. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 1-(4-bromo-2,6-difluorophenyl)piperidin-4-one has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable candidate for the development of new anti-inflammatory drugs.

Clinical Trials and Future Prospects

The therapeutic potential of 1-(4-bromo-2,6-difluorophenyl)piperidin-4-one has led to its evaluation in several clinical trials. Early-phase trials have focused on assessing its safety and efficacy in treating various conditions such as cancer and inflammatory diseases. Preliminary results have been encouraging, with the compound demonstrating good tolerability and promising therapeutic effects.

Ongoing research aims to further elucidate the mechanism of action of 1-(4-bro strong > mo - 2 , 6 - difluorophenyl ) piperidin - 4 - one strong > and optimize its pharmacological properties . Advanced computational methods , including molecular dynamics simulations and machine learning algorithms , are being employed to predict its behavior in biological systems . These approaches are expected to accelerate the drug discovery process and enhance our understanding of this compound ' s therapeutic potential . p > < p > In conclusion , strong > 1 - ( 4 - bro mo - 2 , 6 - difluorophenyl ) piperidin - 4 - one strong > represents a promising molecule with diverse biological activities . Its unique chemical structure , coupled with its favorable pharmacological properties , makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research . As ongoing studies continue to uncover new insights into its mechanisms of action , we can anticipate significant advancements in the therapeutic applications of this compound . p > article > < / response >